Cas no 2763887-18-7 ((3R)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[2-(trifluoromethyl)phenyl]propanoic acid)

• Product Name: (3R)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[2-(trifluoromethyl)phenyl]propanoic acid
• CAS No: 2763887-18-7
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 6399800
• PubChem ID: 165984311
• Update Time: 2025-08-05

(3R)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[2-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2763887-18-7
• EN300-37343491
• (3R)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[2-(trifluoromethyl)phenyl]propanoic acid

• Inchi： 1S/C14H14F3NO4/c1-2-7-22-13(21)18-11(8-12(19)20)9-5-3-4-6-10(9)14(15,16)17/h2-6,11H,1,7-8H2,(H,18,21)(H,19,20)/t11-/m1/s1
• InChI Key： DJWYCCJKIXEVBG-LLVKDONJSA-N
• SMILES： FC(C1C=CC=CC=1[C@@H](CC(=O)O)NC(=O)OCC=C)(F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[2-(trifluoromethyl)phenyl]propanoic acid

Research Brief on (3R)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[2-(trifluoromethyl)phenyl]propanoic acid (CAS: 2763887-18-7)

The compound (3R)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[2-(trifluoromethyl)phenyl]propanoic acid (CAS: 2763887-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, particularly the presence of the trifluoromethyl group and the (3R)-stereochemistry, which contribute to its enhanced binding affinity and metabolic stability. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, to achieve high enantiomeric purity and yield. The compound's role as a key intermediate in the synthesis of bioactive molecules has been a focal point of recent investigations.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological properties. For instance, it has shown inhibitory activity against specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated in preclinical models, revealing favorable characteristics for further development.

One of the most notable applications of this compound is its incorporation into prodrug strategies. The allyloxycarbonyl (Alloc) protecting group in the molecule allows for controlled release of active drug moieties under physiological conditions, enhancing targeted delivery and reducing off-target effects. Recent publications have explored its use in the design of protease-activated prodrugs, showcasing its versatility in medicinal chemistry.

Despite these advancements, challenges remain in optimizing the compound's synthetic route and scaling up production for clinical trials. Researchers are also investigating its potential off-target effects and long-term safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate its transition from bench to bedside.

In conclusion, (3R)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[2-(trifluoromethyl)phenyl]propanoic acid represents a promising scaffold in drug discovery, with its unique chemical properties and biological activity offering numerous opportunities for therapeutic innovation. Continued research and development efforts are expected to further elucidate its potential and expand its applications in the treatment of various diseases.